Cas no 1208076-34-9 (2-Methyl-6-nitrophenyl isothiocyanate)

• Product Name: 2-Methyl-6-nitrophenyl isothiocyanate
• CAS No: 1208076-34-9
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• MDL: MFCD14581692
• CID: 4577516
• Update Time: 2023-04-05

2-Methyl-6-nitrophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-isothiocyanato-1-methyl-3-nitrobenzene
• 2-Methyl-6-nitrophenyl isothiocyanate

• MDL： MFCD14581692
• Inchi： 1S/C8H6N2O2S/c1-6-3-2-4-7(10(11)12)8(6)9-5-13/h2-4H,1H3
• InChI Key： CBRHDOQUEZAOTB-UHFFFAOYSA-N
• SMILES： C1(C)=CC=CC([N+]([O-])=O)=C1N=C=S

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2